2-methoxy-3,5-dimethyl-6-[(1R,2'R,6S,7S,8R)-1,3,5-trimethyl-8-(4-nitrophenyl)spiro[bicyclo[4.2.0]octa-2,4-diene-7,4'-oxolane]-2'-yl]pyran-4-one
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Overview
Description
2-methoxy-3,5-dimethyl-6-[(1R,2'R,6S,7S,8R)-1,3,5-trimethyl-8-(4-nitrophenyl)spiro[bicyclo[4.2.0]octa-2,4-diene-7,4'-oxolane]-2'-yl]pyran-4-one is a natural product found in Streptomyces spectabilis with data available.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound has been explored in the context of asymmetric synthesis of polyketide spiroketals. In research by Meilert et al. (2004), a related compound was synthesized with high stereo- and enantioselectivity, yielding spiroketals with potential cytotoxicity against cancer cells (Meilert, Pettit, & Vogel, 2004).
Photochemical Studies
- Monti et al. (1986) investigated the temperature dependence of the phosphorescence lifetime of a similar compound. This study contributes to understanding the photochemical behavior of nitrobenzopyrans, including the compound (Monti, Orlandi, Kellmann, & Tfibel, 1986).
Photoreactions and Laser Studies
- Tribel and Kellmann (1988) conducted a two-step two-colour laser study of a piperidinospiropyran and a nitrochromene, closely related to the compound , revealing insights into photoinduced isomers and photoreactions (Tribel & Kellmann, 1988).
Reactions and Rearrangements
- Choudhury (1974) explored the acid-catalysed rearrangement of a spirocyclohexadienone, providing valuable information on the chemical behavior and potential transformations of structurally related compounds (Choudhury, 1974).
Further Chemical Transformations
- The compound's structural analogs have been used in studies involving synthesis and copolymerization of novel trisubstituted ethylenes, as shown in the work of Etnyre et al. (2021), highlighting its potential in polymer science and material chemistry (Etnyre et al., 2021).
Properties
Molecular Formula |
C28H31NO6 |
---|---|
Molecular Weight |
477.5 g/mol |
IUPAC Name |
2-methoxy-3,5-dimethyl-6-[(1R,2'R,6S,7S,8R)-1,3,5-trimethyl-8-(4-nitrophenyl)spiro[bicyclo[4.2.0]octa-2,4-diene-7,4'-oxolane]-2'-yl]pyran-4-one |
InChI |
InChI=1S/C28H31NO6/c1-15-11-16(2)24-27(5,12-15)25(19-7-9-20(10-8-19)29(31)32)28(24)13-21(34-14-28)23-17(3)22(30)18(4)26(33-6)35-23/h7-12,21,24-25H,13-14H2,1-6H3/t21-,24+,25-,27-,28+/m1/s1 |
InChI Key |
DXCYJJKWPZZHNZ-PAWAVCGOSA-N |
Isomeric SMILES |
CC1=CC(=C[C@@]2([C@H]1[C@]3([C@@H]2C4=CC=C(C=C4)[N+](=O)[O-])C[C@@H](OC3)C5=C(C(=O)C(=C(O5)OC)C)C)C)C |
Canonical SMILES |
CC1=CC(=CC2(C1C3(C2C4=CC=C(C=C4)[N+](=O)[O-])CC(OC3)C5=C(C(=O)C(=C(O5)OC)C)C)C)C |
Synonyms |
SNF 4435C SNF4435C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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